Cas no 1258625-90-9 (3-(2-(Trifluoromethoxy)phenyl)isonicotinic acid)

• Product Name: 3-(2-(Trifluoromethoxy)phenyl)isonicotinic acid
• CAS No: 1258625-90-9
• MF: C₁₃H₈F₃NO₃
• MW: 283.20273399353
• MDL: MFCD18085851
• CID: 4784425
• Update Time: 2025-11-02

3-(2-(Trifluoromethoxy)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-(Trifluoromethoxy)phenyl)isonicotinic acid

• MDL： MFCD18085851
• Inchi： 1S/C13H8F3NO3/c14-13(15,16)20-11-4-2-1-3-8(11)10-7-17-6-5-9(10)12(18)19/h1-7H,(H,18,19)
• InChI Key： WZYOHOOYOJDATP-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C=NC=CC=1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(2-(Trifluoromethoxy)phenyl)isonicotinic acid

Comprehensive Guide to 3-(2-(Trifluoromethoxy)phenyl)isonicotinic acid (CAS No. 1258625-90-9): Properties, Applications, and Market Insights

3-(2-(Trifluoromethoxy)phenyl)isonicotinic acid (CAS No. 1258625-90-9) is a specialized fluorinated organic compound gaining attention in pharmaceutical and agrochemical research. This heterocyclic carboxylic acid derivative features a unique molecular structure combining isonicotinic acid with a trifluoromethoxy phenyl group, making it valuable for developing novel bioactive molecules.

The compound's structural features include: a pyridine-4-carboxylic acid core (isonicotinic acid moiety), a 2-trifluoromethoxy phenyl substituent at the 3-position, and the strategic incorporation of fluorine atoms known to enhance metabolic stability and binding affinity. These characteristics make 3-(2-(Trifluoromethoxy)phenyl)isonicotinic acid particularly interesting for medicinal chemistry applications.

Recent studies highlight its potential as a building block for small molecule drug discovery, especially in developing kinase inhibitors and GPCR modulators. The trifluoromethoxy group contributes to improved lipophilicity and membrane permeability, addressing common challenges in drug design. Researchers are particularly interested in its application for CNS-targeted therapeutics, leveraging the fluorine atoms' ability to enhance blood-brain barrier penetration.

In material science, 3-(2-(Trifluoromethoxy)phenyl)isonicotinic acid serves as a precursor for functionalized polymers and coordination complexes. Its chelating properties make it valuable for creating metal-organic frameworks (MOFs) with potential applications in gas storage and catalysis. The compound's thermal stability and unique electronic properties are being explored for advanced material development.

The synthesis of 3-(2-(Trifluoromethoxy)phenyl)isonicotinic acid typically involves palladium-catalyzed coupling reactions between appropriately functionalized halopyridines and trifluoromethoxy phenyl boronic acids, followed by oxidation steps. Recent advancements in flow chemistry techniques have improved the efficiency of its production, addressing growing demand from the pharmaceutical industry.

Market analysis indicates increasing interest in fluorinated building blocks like 1258625-90-9, driven by the expanding drug discovery sector and the need for patent-extending molecular modifications. The global market for specialty fluorochemicals is projected to grow significantly, with 3-(2-(Trifluoromethoxy)phenyl)isonicotinic acid positioned as a valuable intermediate for next-generation therapeutics.

Quality control of CAS 1258625-90-9 typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy to ensure purity standards suitable for research and development applications. Storage recommendations include protection from moisture at controlled temperatures, with stability data showing excellent shelf life under proper conditions.

Environmental and safety assessments of 3-(2-(Trifluoromethoxy)phenyl)isonicotinic acid indicate it requires standard laboratory handling procedures. While not classified as hazardous, proper personal protective equipment should be used when handling the compound in powder form. Disposal should follow institutional guidelines for organic chemical waste.

Future research directions for 1258625-90-9 include exploring its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's unique structure offers opportunities for creating bifunctional molecules in this rapidly growing field of therapeutic development.

For researchers sourcing 3-(2-(Trifluoromethoxy)phenyl)isonicotinic acid, key considerations include supplier reliability, batch-to-batch consistency, and available analytical data. The compound is increasingly available from specialty chemical providers with capabilities in fluorinated compound synthesis, with quantities ranging from milligram to kilogram scale.

The scientific literature contains growing references to CAS 1258625-90-9, particularly in patents related to kinase inhibitor development and neurological disorder treatments. This reflects the compound's emerging importance in pharmaceutical innovation and suggests expanding applications in coming years.